Cas no 981-34-0 (9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione)

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione is a synthetic corticosteroid derivative characterized by its unique epoxy and methyl substitutions at the 9b,11b and 16b positions, respectively. This structural modification enhances its anti-inflammatory and immunosuppressive properties while potentially improving metabolic stability. The presence of the 1,4-diene-3,20-dione moiety contributes to its glucocorticoid activity, making it relevant for research in inflammatory and immune-mediated conditions. Its distinct molecular framework may offer advantages in receptor binding affinity and selectivity, reducing off-target effects. This compound is primarily of interest for pharmacological studies exploring novel corticosteroid analogs with optimized therapeutic profiles.
9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione structure
981-34-0 structure
Product Name:9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione
CAS No:981-34-0
MF:C22H28O5
MW:372.454727172852
MDL:MFCD09038712
CID:40444
Update Time:2025-06-06

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

    • 9-beta,11-beta-epoxy-17-alpha,21-dihydroxy-16-beta-methylenepregna-1,4-diene-3,20-dione
    • DB11
    • Betamethasone 9,11-Epoxide
    • 16-BETA METHYL EPOXIDE
    • 16β-Methyl Epoxide
    • 9beta,11beta-Epoxy-17alpha,21-dihydroxy-16beta-methylene-pregna-1,4-diene-3,20-dione
    • 9β,11β-Epoxy-17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione
    • (4aS,4bS,5aS,6aS,7R,8S,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one
    • 9beta,11beta-Epoxy-1
    • Einecs 213-563-4
    • Betamethasone epoxide
    • (4aS,4bS,5aS,6aS,7R,8S,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b
    • (1S,2S,10S,11S,13S,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8
    • (1S,2S,10S,11S,13S,14R,15S,17R)-14-Hydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyl-18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadeca-3,6-dien-5-one
    • Betamethasone epoxy hydrolysate
    • 9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione
    • MDL： MFCD09038712
    • Inchi： 1S/C22H28O5/c1-12-8-16-15-5-4-13-9-14(24)6-7-19(13,2)22(15)18(27-22)10-20(16,3)21(12,26)17(25)11-23/h6-7,9,12,15-16,18,23,26H,4-5,8,10-11H2,1-3H3/t12-,15-,16-,18-,19-,20-,21-,22+/m0/s1
    • InChI Key： GBDXNHBVYAMODG-DEGNENOVSA-N
    • SMILES： O1[C@H]2C[C@]3(C)[C@@](C(CO)=O)([C@@H](C)C[C@H]3[C@@H]3CCC4=CC(C=C[C@]4(C)[C@@]132)=O)O

Computed Properties

  • Exact Mass: 370.17800
  • Monoisotopic Mass: 372.194
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.1

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.32
  • Melting Point: 210-220 ºC
  • Boiling Point: 564.9°C at 760 mmHg
  • Flash Point: 198.1 °C
  • Refractive Index: 1.616
  • PSA: 87.13000
  • LogP: 1.88420

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione Security Information

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione Pricemore >>

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abcr
AB438889-1 g
(4aS,4bS,5aS,6aS,7R,8S,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one; .
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abcr
AB438889-5 g
(4aS,4bS,5aS,6aS,7R,8S,9aS,9bS)-7-Hydroxy-7-(2-hydroxyacetyl)-4a,6a,8-trimethyl-5a,6,6a,7,8,9,9a,9b,10,11-decahydrocyclopenta[1,2]phenanthro[4,4a-b]oxiren-2(4aH)-one; .
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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TRC
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9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione
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100mg
 $ 80.00 2023-09-07

9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:981-34-0)9β,11β-Epoxy-17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione
Order Number:sfd15997
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
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Amadis Chemical Company Limited
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(CAS:981-34-0)9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione
Order Number:A855442
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:55
Price ($):367.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:981-34-0)9β,11β-Epoxy-17,21-dihydroxy-16β-methylpregna-1,4-diene-3,20-dione
sfd15997
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Amadis Chemical Company Limited
(CAS:981-34-0)9b,11b-Epoxy-17,21-dihydroxy-16b-methylpregna-1,4-diene-3,20-dione
A855442
Purity:99%
Quantity:5g
Price ($):367.0
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